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Cat. No.: B3276664 Get Quote

An In-depth Technical Guide to the Applications of Cy5 Acid (mono SO3) in Fluorescence

Microscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction to Cy5 Acid (mono SO3)
Cyanine5 (Cy5) is a far-red fluorescent dye belonging to the cyanine family, a class of synthetic

polymethine dyes. It has become an indispensable tool in biological research due to its

excellent spectral properties, including a high extinction coefficient and good photostability. The

specific variant, Cy5 acid (mono SO3), also known as sulfo-Cyanine5 carboxylic acid, is

characterized by two key features: a carboxylic acid group and a single sulfonate group (SO3).

The carboxylic acid provides a reactive handle for conjugation to biomolecules, typically after

activation. The sulfonate group imparts significant water solubility, which is a major advantage

for biological applications as it prevents aggregation and eliminates the need for organic co-

solvents in aqueous buffers.[1][2] This hydrophilicity, however, also renders the dye cell-

impermeable, making it an ideal choice for labeling cell-surface proteins or molecules intended

for extracellular tracking.[3] Its emission in the far-red spectrum (around 670 nm) is particularly

beneficial for cellular imaging, as it minimizes interference from cellular autofluorescence,

which is typically found in the shorter wavelength regions.[4]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b3276664?utm_src=pdf-interest
https://www.benchchem.com/product/b3264930
https://www.lumiprobe.com/p/sulfo-cy5-carboxylic-acid
https://www.researchgate.net/post/What_is_the_difference_between_Sulfo-Cyanine5_Cy5_and_Cy5_NHS_Ester_Which_one_is_more_suitable_for_live_cell_tracking
https://www.nbinno.com/article/fluorescent-dyes/deep-dive-cy5-applications-microscopy-molecular-diagnostics-qt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3276664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The performance of a fluorophore is defined by its photophysical properties. Cy5 acid is a

bright and robust dye well-suited for demanding imaging applications.

Property Value Reference

Excitation Maximum (λex) ~646 - 649 nm [3]

Emission Maximum (λem) ~662 - 670 nm [3][5]

Molar Extinction Coefficient ~250,000 M⁻¹cm⁻¹ [3]

Quantum Yield Good [6]

Recommended Laser Lines 633 nm, 647 nm [7]

Solubility
High in water and polar

solvents (DMSO, DMF)
[2]

Cell Permeability Impermeable [3]

Key Applications in Fluorescence Microscopy
The favorable properties of Cy5 acid make it a versatile tool for a wide range of fluorescence

microscopy techniques.

Immunofluorescence (IF) and Biomolecule Labeling
Cy5 is widely used for labeling proteins, antibodies, and nucleic acids.[1] In

immunofluorescence, an antibody conjugated to Cy5 can be used to specifically detect and

visualize the localization of a target protein within a cell or tissue sample. Because Cy5 acid is

cell-impermeable, it is particularly useful for staining cell surface antigens in live cells or for

intracellular targets after the cells have been fixed and permeabilized.[3] The high signal-to-

noise ratio afforded by its far-red emission allows for clear, high-resolution imaging.[4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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